Cas no 1395037-19-0 (2,4-Dichloropyrimidin-5-ol)

• Product Name: 2,4-Dichloropyrimidin-5-ol
• CAS No: 1395037-19-0
• MF: C₄H₂Cl₂N₂O
• MW: 164.977478504181
• MDL: MFCD22570332
• CID: 2950307
• Update Time: 2025-08-05

2,4-Dichloropyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-二氯-5-羟基嘧啶
• 2,4-Dichloropyrimidin-5-ol
• 5-Pyrimidinol, 2,4-dichloro-
• 2,?4-?dichloropyrimidin-?5-?ol
• FCH2290182
• AK503179
• AX8264860

• MDL： MFCD22570332
• Inchi： 1S/C4H2Cl2N2O/c5-3-2(9)1-7-4(6)8-3/h1,9H
• InChI Key： MXKKWDVIKYMIRP-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 46

2,4-Dichloropyrimidin-5-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,4-Dichloropyrimidin-5-ol

Introduction to 2,4-Dichloropyrimidin-5-ol (CAS No. 1395037-19-0)

2,4-Dichloropyrimidin-5-ol is a chemical compound with the CAS number 1395037-19-0. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of two chlorine atoms at positions 2 and 4, along with a hydroxyl group at position 5, gives this compound its unique chemical properties and reactivity.

The synthesis of 2,4-dichloropyrimidin-5-ol has been extensively studied in recent years. Researchers have explored various methods to optimize the production process, including the use of transition metal catalysts and microwave-assisted synthesis techniques. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production.

One of the most significant applications of 2,4-dichloropyrimidin-5-ol is in the field of pharmaceutical chemistry. This compound serves as an intermediate in the synthesis of several bioactive molecules, including antiviral agents and anticancer drugs. Recent studies have highlighted its potential as a lead compound for developing new therapeutic agents targeting specific cellular pathways.

In addition to its pharmaceutical applications, 2,4-dichloropyrimidin-5-ol has also found use in agrochemicals and materials science. Its ability to act as a building block for more complex structures makes it valuable in the development of pesticides and herbicides with enhanced efficacy and reduced environmental impact.

From a structural perspective, 2,4-dichloropyrimidin-5-ol exhibits interesting electronic properties due to the electron-withdrawing effects of the chlorine atoms and the hydroxyl group. These properties make it an attractive candidate for studying supramolecular chemistry and self-assembling systems.

Recent research has also focused on the environmental fate and toxicity of 2,4-dichloropyrimidin-5-ol. Studies indicate that this compound undergoes rapid degradation under sunlight exposure, reducing its persistence in aquatic environments. However, further investigations are needed to fully understand its long-term ecological impact.

In conclusion, 2,4-dichloropyrimidin-5-ol (CAS No. 1395037-19-0) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and reactivity continue to make it an area of active research interest.